Cas no 2580179-36-6 (Methyl 3-(1-aminocyclopropyl)prop-2-ynoate)

• Product Name: Methyl 3-(1-aminocyclopropyl)prop-2-ynoate
• CAS No: 2580179-36-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 6059526
• PubChem ID: 165887478
• Update Time: 2025-10-16

Methyl 3-(1-aminocyclopropyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2580179-36-6
• EN300-6748441
• methyl 3-(1-aminocyclopropyl)prop-2-ynoate
• Methyl 3-(1-aminocyclopropyl)prop-2-ynoate

• Inchi： 1S/C7H9NO2/c1-10-6(9)2-3-7(8)4-5-7/h4-5,8H2,1H3
• InChI Key： SPBSVZWEHLGRCV-UHFFFAOYSA-N
• SMILES： O(C)C(C#CC1(CC1)N)=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(1-aminocyclopropyl)prop-2-ynoate

Methyl 3-(1-aminocyclopropyl)prop-2-ynoate (CAS No. 2580179-36-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 3-(1-aminocyclopropyl)prop-2-ynoate (CAS No. 2580179-36-6) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its cyclopropyl and propargyl functionalities, which contribute to its chemical reactivity and biological properties.

The molecular structure of Methyl 3-(1-aminocyclopropyl)prop-2-ynoate consists of a methyl ester group, a cyclopropyl ring with an amino substituent, and a terminal alkyne moiety. These functional groups provide a rich platform for various chemical transformations and biological interactions. The cyclopropyl ring, in particular, is known for its strain energy and reactivity, making it an attractive scaffold for the synthesis of complex molecules.

The synthesis of Methyl 3-(1-aminocyclopropyl)prop-2-ynoate has been extensively studied in recent years. One common synthetic route involves the reaction of 3-bromo-1-propyne with an appropriate cyclopropylamine derivative, followed by esterification with methanol. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, alternative synthetic strategies have been explored to improve the efficiency and selectivity of the process.

In the context of medicinal chemistry, Methyl 3-(1-aminocyclopropyl)prop-2-ynoate has shown promise as a building block for the development of novel therapeutic agents. The presence of the amino group and the alkyne functionality allows for facile functionalization through click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation and drug delivery applications due to its high efficiency and biocompatibility.

Recent studies have demonstrated the potential of Methyl 3-(1-aminocyclopropyl)prop-2-ynoate in various biological systems. For instance, it has been reported to exhibit anti-inflammatory properties by modulating the activity of key enzymes involved in inflammatory pathways. Additionally, its ability to form stable conjugates with biomolecules makes it a valuable tool for targeted drug delivery and imaging applications.

The pharmacological profile of Methyl 3-(1-aminocyclopropyl)prop-2-ynoate has also been investigated in preclinical studies. In vitro assays have shown that it can inhibit the proliferation of cancer cells by interfering with specific signaling pathways. Furthermore, its low toxicity and good solubility properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, Methyl 3-(1-aminocyclopropyl)prop-2-ynoate (CAS No. 2580179-36-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and chemical reactivity provide a robust foundation for the design and synthesis of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.